Cas no 123418-15-5 (1,2-Benzenedicarboxylic acid, 3-(2-furanyl)-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 3-(2-furanyl)-, dimethyl ester
• CAS No: 123418-15-5
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• CID: 1218278
• PubChem ID: 14321379
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, 3-(2-furanyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3-(2-furanyl)-, dimethyl ester
• dimethyl 3-(furan-2-yl)benzene-1,2-dicarboxylate
• 123418-15-5
• DTXSID10558885
• 1,2-Benzenedicarboxylic acid, 3-(2-furanyl)-, 1,2-dimethyl ester

• Inchi： 1S/C14H12O5/c1-17-13(15)10-6-3-5-9(11-7-4-8-19-11)12(10)14(16)18-2/h3-8H,1-2H3
• InChI Key： BJVBJTAZRXDEIQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C(=O)OC)C=1C(=O)OC

Computed Properties

• Exact Mass: 260.06846
• Monoisotopic Mass: 260.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• PSA: 65.74